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Compound of Interest

Compound Name: 3-O-Acetyl-26-hydroxy Cholesterol

CAS No.: 50681-37-3

Cat. No.: B1141251

Get Quote

Target Profile & Biological Context
IUPAC Name: (25R)-Cholest-5-ene-3

,26-diol 3-acetate

Common Synonyms: 27-hydroxycholesterol 3-acetate; 26-hydroxycholesterol 3-acetate.

Molecular Formula: C

H

O

Molecular Weight: 444.70 g/mol

Key Structural Features:

Steroid Nucleus: Cholest-5-ene backbone.[1]
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C3-Position: Acetylated (Ester). This modification often serves to increase lipophilicity for

membrane incorporation studies or to block the 3-OH group during downstream

conjugation reactions (e.g., sulfation).

C26-Position: Free primary hydroxyl.[1] Note that while biologically generated by

CYP27A1 and often called 27-hydroxycholesterol, IUPAC rules dictate that if one terminal

methyl is hydroxylated, it is numbered C26. This guide uses the rigorous (25R)-26-

hydroxycholesterol nomenclature.

Research Significance: This molecule is a critical intermediate in the study of the acidic

pathway of bile acid synthesis and a standard for quantifying oxysterols. The 3-acetate

derivative is particularly valuable in synthetic applications where the C26-OH must be

selectively oxidized (to the carboxylic acid) or sulfated without interference from the C3-OH.

Retrosynthetic Analysis & Strategy
The synthesis poses two main challenges:

Stereochemical Control: Constructing the (25R)-26-hydroxy side chain from a natural

precursor.

Regioselectivity: Selectively acetylating the hindered secondary alcohol (C3) while leaving

the reactive primary alcohol (C26) free.

The Strategy: We will utilize Diosgenin as the chiral starting material. The natural spiroketal

side chain of diosgenin already contains the (25R) configuration. The synthesis is divided into

two phases:

Phase 1 (Skeleton Construction): Reductive opening of the diosgenin spiroketal ring (Ring F)

and deoxygenation of C16 to yield the 26-hydroxycholesterol core.

Phase 2 (Regioselective Manipulation): A "Protect-Acetylate-Deprotect" sandwich strategy to

install the 3-acetate.
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Target: 3-O-Acetyl-26-OH Cholesterol

Intermediate: 26-Hydroxycholesterol (Diol)

Regioselective Acetylation
(Via TBDMS Protection)

Starting Material: Diosgenin

Modified Clemmensen Reduction
(Ring F Opening & C16 Deoxygenation)

Click to download full resolution via product page

Figure 1: Retrosynthetic logic flow from Target to Diosgenin.

Detailed Experimental Protocol
Phase 1: Synthesis of (25R)-26-Hydroxycholesterol
Objective: Convert the spiroketal side chain of Diosgenin into the open-chain 26-hydroxyl form,

removing the C16 oxygen.

Methodology: Modified Clemmensen Reduction Standard Clemmensen conditions (Zn/Hg) are

often too harsh or toxic. We utilize a modified zinc-dust reduction protocol (Williams et al.)

which achieves ring opening and deoxygenation in a streamlined manner.

Reagents:

Diosgenin (20 g)

Zinc Dust (Activated, 40 g)

Ethanol (Abs., 300 mL)

Conc. HCl (150 mL)
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Dichloromethane (DCM) for extraction.

Protocol:

Activation: Wash Zinc dust with 2% HCl, then water, then ethanol, and dry under vacuum to

remove oxide layers.

Reaction: Dissolve Diosgenin in Ethanol in a 1L round-bottom flask. Add Activated Zinc dust.

Addition: Add Conc. HCl dropwise over 30 minutes while stirring vigorously. The reaction is

exothermic; maintain a gentle reflux.

Reflux: Heat the mixture at reflux for 4–6 hours. Monitor by TLC (Mobile phase:

Hexane/Ethyl Acetate 1:1). The disappearance of Diosgenin (Rf ~0.6) and appearance of the

diol (Rf ~0.3) indicates completion.

Workup: Filter off excess Zinc. Concentrate the filtrate under reduced pressure to remove

Ethanol. Dilute the residue with water (200 mL) and extract with DCM (3 x 100 mL).

Purification: Wash organic layers with NaHCO

(sat.) and Brine. Dry over Na

SO

. Purify via flash column chromatography (Silica Gel, 0-40% EtOAc in Hexane).

Note: If C16-OH persists (incomplete deoxygenation), a Barton-McCombie deoxygenation

step (Xanthate formation + Bu

SnH reduction) may be required as a cleanup module.

Intermediate Yield: ~55-60% of (25R)-26-hydroxycholesterol (Diol).

Phase 2: Regioselective Acetylation (The "Sandwich" Strategy)
Objective: Acetylate C3-OH exclusively. Direct acetylation would preferentially target the

primary C26-OH.
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Step 2.1: Selective Silylation of C26-OH Primary alcohols react with bulky silyl chlorides 10-

100x faster than secondary alcohols.

Reagents: 26-Hydroxycholesterol (from Phase 1), tert-Butyldimethylsilyl chloride (TBDMSCl),

Imidazole, DMF (dry).

Protocol:

Dissolve the diol (1.0 eq) in dry DMF (0.1 M).

Add Imidazole (2.5 eq) and TBDMSCl (1.1 eq).

Stir at 0°C for 1 hour, then warm to RT for 2 hours.

QC Check: TLC should show a new spot (Mono-protected) with higher Rf. The di-

protected product (very high Rf) should be minimal if stoichiometry is controlled.

Workup: Dilute with Ether, wash with water (x5) to remove DMF. Dry and concentrate.

Step 2.2: Acetylation of C3-OH With C26 blocked, the C3-OH is now the only available

nucleophile.

Reagents: C26-TBDMS intermediate, Acetic Anhydride (Ac

O), Pyridine, DMAP (cat).

Protocol:

Dissolve intermediate in Pyridine (0.2 M).

Add Ac

O (5.0 eq) and a catalytic crystal of DMAP.

Stir at RT overnight.

Workup: Co-evaporate with Toluene to remove Pyridine. The product is the 3-Acetate-26-

TBDMS ether.
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Step 2.3: Deprotection of C26-Silyl Ether Remove the TBDMS group under mild conditions that

do not hydrolyze the C3-acetate.

Reagents: TBAF (Tetra-n-butylammonium fluoride) in THF, or Acetic Acid/THF/Water (3:1:1).

Protocol (Acidic Method - Preferred for Ester Stability):

Dissolve the protected steroid in AcOH/THF/Water (3:1:1).

Stir at RT for 4-6 hours.

Why Acidic? TBAF is basic and can cause acetate migration or hydrolysis if not carefully

buffered. The acetic acid method is slower but preserves the 3-acetate perfectly.

Final Purification: Flash chromatography (Silica, Hexane/EtOAc gradient).

Process Visualization
The following diagram illustrates the chemical pathway, highlighting the protection strategy

required for regioselectivity.
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Diosgenin
(Spiroketal)

(25R)-26-Hydroxycholesterol
(3β, 26-Diol)

1. Zn/HCl (Mod. Clemmensen)
2. Ring F Opening

3. C16 Deoxygenation

Intermediate A:
26-O-TBDMS-3β-ol

TBDMSCl, Imidazole
(Selective Primary Protection)

Intermediate B:
3β-O-Acetyl-26-O-TBDMS

Ac2O, Pyridine
(Secondary Acetylation)

TARGET:
3-O-Acetyl-26-hydroxycholesterol

AcOH/THF/H2O
(Selective Deprotection)
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Figure 2: Step-by-step chemical transformation from Diosgenin to the Target.

Quality Control & Characterization
To validate the synthesis, compare analytical data against these expected parameters.
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Parameter
Expected Value /
Observation

Structural Insight

TLC (Hex/EtOAc 1:1) Rf ~ 0.45
Distinct from Diol (0.30) and

Diacetate (0.70).

H NMR (CDCl

)
4.6 ppm (m, 1H)

H-3 methine. Downfield shift

(vs 3.5 ppm in diol) confirms 3-

Acetylation.

H NMR (CDCl

)
3.4–3.5 ppm (m, 2H)

H-26 methylene. Remains

upfield (unchanged vs diol),

confirming free OH.

H NMR (CDCl

)
2.03 ppm (s, 3H)

Acetate Methyl. Sharp singlet

indicating mono-acetylation.

Mass Spectrometry
[M+Na]

= 467.3

Confirm molecular ion for C

H

O

.

Troubleshooting & Critical Control Points
Incomplete Deoxygenation (Phase 1): If NMR shows signals around 4.0–4.5 ppm

corresponding to H-16, the Clemmensen reduction was insufficient. Solution: Treat the

intermediate with CS

/MeI to form the 16-xanthate, then reduce with Bu

SnH (Barton-McCombie).

Acetate Migration (Phase 2): Under basic conditions (e.g., TBAF deprotection), the acetyl

group at C3 can migrate to C26 or hydrolyze. Solution: Use the acetic acid deprotection

method described above, or buffer TBAF with Acetic Acid (1:1 molar ratio).
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Over-Silylation: If C3 also reacts with TBDMSCl. Solution: Strictly control temperature (0°C)

and stoichiometry (1.1 eq).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o-acetyl-26-hydroxy-cholesterol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact
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